Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate
Overview
Description
Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate is a chemical compound with the molecular formula C12H14O4 . It is also known as Ethyl coumarin-3-carboxylate.
Molecular Structure Analysis
The InChI code for Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate is1S/C12H14O4/c1-2-15-11(13)9-7-8-5-3-4-6-10(8)16-12(9)14/h7H,2-6H2,1H3 . This code provides a textual representation of the molecule’s structure. Physical And Chemical Properties Analysis
Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate has a molecular weight of 222.24 g/mol . It is typically stored in a dry room at normal temperature .Scientific Research Applications
Chemical Synthesis
Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate is used as a starting material in various chemical syntheses . It can be used to produce a variety of other compounds, contributing to the diversity of chemical structures that can be synthesized.
Reaction with Hydrazine Hydrate
This compound has been studied for its reaction with hydrazine hydrate . The reaction was initially reported to produce salicylaldehyde azine, but further studies identified another main reaction product, malono-hydrazide . This reaction has been used as a precursor in the syntheses of several heterocyclic compounds and hydrazones .
Production of Hydrazides
Hydrazides are very useful starting materials for the construction of several functionalized heterocycles with a broad spectrum of biological activities . Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate can be used to synthesize hydrazides .
Synthesis of Heterocycles
Hydrazides, which can be synthesized from this compound, are versatile raw materials to synthesize pyrroles, pyrazoles, 1,3-thiazoles, 1,3,4-oxadiazoles, 1,2,4-triazoles, 1,3,4-thiadiazoles, 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazoles, and 1,2,4-triazolo[3,4-b]-1,3,4-thiadiazines .
Pharmacological Research
There is a great deal of interest in chromene-2-ones, especially 3-substituted derivatives, due to their important pharmacological effects, including analgesic, anti-arthritis, anti-inflammatory, anti-pyretic, anti-viral, anti-cancer, and anticoagulant properties . Ethyl 2-oxo-5,6,7,8-tetrahydro-2H-chromene-3-carboxylate, as a chromene-2-one derivative, may have potential applications in pharmacological research .
Safety and Hazards
The compound is associated with several hazard statements, including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), wearing protective gloves/protective clothing/eye protection/face protection (P280), and if swallowed: Call a POISON CENTER or doctor/physician if you feel unwell (P301+P312) .
properties
IUPAC Name |
ethyl 2-oxo-5,6,7,8-tetrahydrochromene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O4/c1-2-15-11(13)9-7-8-5-3-4-6-10(8)16-12(9)14/h7H,2-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PSCJOBZZERBIBG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(CCCC2)OC1=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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